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Compound of Interest

Compound Name: 2,4-Difluorotoluene

Cat. No.: B1202308

An In-depth Technical Guide to the Hazards and Safety Precautions for 2,4-Difluorotoluene

This guide provides comprehensive safety information for researchers, scientists, and drug
development professionals working with 2,4-Difluorotoluene (CAS No. 452-76-6). It details the
substance's hazards, necessary safety precautions, and emergency procedures to ensure safe
handling and use in a laboratory and development setting.

Chemical and Physical Properties

2,4-Difluorotoluene is a flammable liquid and vapor.[1] It is crucial to understand its physical
properties to handle it safely.

Property Value Source
Molecular Formula C7HeF2 [21[31[4]
Molecular Weight 128.12 g/mol [2][31[4]
Appearance Clear, colorless liquid [415]
Boiling Point 113-117 °C [3]
Density 1.12 g/mL at 25 °C [3]
Flash Point 15 °C (59 °F) - closed cup [3]
Refractive Index n20/D 1.449 [3]
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Hazard Identification and Classification

2,4-Difluorotoluene is classified as a hazardous substance with multiple risk factors.[1]

Hazard

. GHS Code Description Source
Classification
o Highly flammable
Flammable Liquids H225 / H226 o [11[3][6]
liquid and vapor
Acute Toxicity (Oral) H302 Harmful if swallowed [1]
Skin o
) o H315 Causes skin irritation [1107]
Corrosion/Irritation
Serious Eye Causes serious eye
- H319 N [11[7]
Damage/Eye Irritation irritation
Specific Target Organ ]
. _ May cause respiratory
Toxicity - Single H335 T [1][7]
irritation
Exposure
Hazardous to the Harmful to aquatic life
Aquatic Environment H412 with long lasting [1]

(Long-Term)

effects

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent personal exposure.[1]
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Required Personal Protective Equipment

2,4-Difluorotoluene Handling

!

Skin Protection

Eye Protection Respiratory Protection
(Safety Goggles/Faceshield) (Use in Ventilated Area)
'i

Y Y
Hand Protection Protective Clothing
(Chemical Resistant Gloves, e.g., PVC) (Flame-retardant, Antistatic)

Safety Footwear

Click to download full resolution via product page
Caption: Required Personal Protective Equipment (PPE) for handling 2,4-Difluorotoluene.
Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risks.
Handling:
e Avoid all personal contact, including inhalation of vapors.[1]
» Use in a well-ventilated area and prevent the concentration of vapors in low-lying areas.[1]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][8] No smoking is
permitted in handling areas.[1][6]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

o Take precautionary measures against static discharge.[8] Ground and bond containers and
receiving equipment during transfer.[1][6]

o Use only non-sparking tools.[1][6]
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» Do not eat, drink, or smoke when using this product.[1]
e Wash hands thoroughly after handling.[1]

Storage:

Store in original containers in an approved flame-proof area.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[8][9]

Store away from incompatible materials such as oxidizing agents.[1]

Protect containers from physical damage and check regularly for leaks.[1]

First Aid Measures

Immediate and appropriate first aid is essential in the event of exposure.

Exposure Occurs

Inhalation ‘ Skin/Hair Contact Eye Contact

/ / Immedia%"

Remove to fresh air. Take off contaminated clothing. Rinse cautiously with water for several minutes.
Keep comfortable for breathing. Rinse skin with running water. Remove contact lenses if possible.

Ingestion

Call a POISON CENTER or doctor immediately.
Do NOT induce vomiting.

if irritation occurs if irritation persists

Seek Professional Medical Attention

Click to download full resolution via product page
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Caption: Emergency first aid workflow for exposure to 2,4-Difluorotoluene.

After Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1]

After Skin Contact: Immediately take off all contaminated clothing. Flush skin and hair with
running water and soap if available.[1] Seek medical attention if irritation occurs.[1]

After Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do so. Continue rinsing.[1] If eye irritation persists, get medical
advice/attention.[1]

After Ingestion: If swallowed, refer for medical attention without delay.[1] Rinse mouth.[1] Do
NOT induce vomiting.[10] Qualified first-aid personnel should provide supportive measures.

[1]

Emergency Procedures

Spill Response:

Minor Spills: Remove all ignition sources.[1] Clean up spills immediately.[1] Avoid breathing
vapors and contact with skin and eyes.[1] Use protective equipment. Contain and absorb the
spill with an inert material like vermiculite or sand, then collect in a suitable container for
disposal.[1]

Major Spills: Evacuate personnel and move upwind.[1] Alert the fire brigade and inform them
of the location and nature of the hazard.[1] Wear breathing apparatus and protective gloves.
[1] Prevent spillage from entering drains or waterways.[1] Contain the spill and collect the
recoverable product into labeled containers.[1]

Firefighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, normal protein foam, dry
chemical, or carbon dioxide.[1][11]

Specific Hazards: The liquid and vapor are highly flammable and may travel a considerable
distance to an ignition source.[1] Containers may rupture violently if heated.[1] Combustion
may produce toxic fumes of carbon monoxide and hydrogen fluoride.
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 Firefighting Actions: Alert the fire department.[12] If it is safe to do so, remove containers
from the fire area. Cool containers with water spray. Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective gear.[11]
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Fire or Explosion Detected

e Actions

Alert people in the immediate area

Activate nearest fire alarm

Evacuate the area

Confine fire by closing doors

Call Emergency Services (911)
From a safe location

f Trained and Safe)

Assess Safety:

Small fire? Clear escape path? Do NOT use a solid water stream

Use appropriate fire extinguisher
(Foam, Dry Chemical, CO2)

Proceed to assembly point

Click to download full resolution via product page

Caption: Logical workflow for responding to a fire involving 2,4-Difluorotoluene.
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Experimental Protocols

Understanding the methods used to determine safety data is crucial for risk assessment.

Flash Point Determination (Closed-Cup Method): The flash point of 15 °C for 2,4-
Difluorotoluene was determined using a closed-cup method.[3] This methodology is standard
for volatile liquids.

» Principle: A sample of the liquid is heated in a closed container to control the vapor pressure.
An ignition source is periodically introduced into the vapor space above the liquid.[13][14]

e Methodology (e.g., Pensky-Martens Closed Cup Tester - ASTM D93):
o A specific volume of the sample (e.g., 75 mL) is placed into the test cup.[15]
o The sample is heated at a slow, constant rate while being stirred.[14][15]

o At regular temperature intervals, stirring is stopped, and an ignition source (a small flame)
is dipped into the vapor space.[14][15]

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the sample to ignite with a distinct flash.[15][16]

o The final observed flash point is corrected for barometric pressure.[15]

Acute Oral Toxicity Testing (General Protocol - OECD 423): While specific LD50 data for 2,4-
Difluorotoluene is not readily available in the provided search results, the classification
"Harmful if swallowed" (H302) implies toxicity.[1] The standard method for determining such a
classification is outlined in OECD Test Guideline 423 (Acute Toxic Class Method).[17]

 Principle: This is a stepwise procedure using a minimal number of animals to obtain sufficient
information on acute toxicity for classification.[17] The method uses fixed doses and ranks
substances based on observed mortality or morbidity.[17]

o Methodology:

o Dose Selection: Prior information on the substance's toxicity is used to select an
appropriate starting dose from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).
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[17]

o Administration: The substance is administered orally to a small group of animals (typically
3) of a single sex (usually females).[17]

o Observation: The animals are observed for a defined period (e.g., 14 days) for signs of
toxicity, morbidity, and mortality.[17]

o Stepwise Procedure: The outcome of the first step determines the next action. If mortality
is observed, the test is repeated at a lower dose level. If no mortality is observed, the test
proceeds to a higher dose level. This process continues until a reliable classification can
be made.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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